![molecular formula C19H24O3 B5162626 2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene](/img/structure/B5162626.png)
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene
Overview
Description
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene, also known as ICI 118,551, is a selective β2-adrenergic receptor antagonist. It is widely used in scientific research to study the physiological and biochemical effects of β2-adrenergic receptor signaling.
Mechanism of Action
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene 118,551 acts as a competitive antagonist of β2-adrenergic receptors, blocking the binding of endogenous agonists such as epinephrine and norepinephrine. This leads to a decrease in the activity of downstream signaling pathways, including the cAMP/PKA pathway.
Biochemical and Physiological Effects:
The blockade of β2-adrenergic receptors by this compound 118,551 has a number of biochemical and physiological effects. These include a decrease in heart rate and contractility, relaxation of smooth muscle in the airways and blood vessels, and inhibition of lipolysis and insulin secretion.
Advantages and Limitations for Lab Experiments
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene 118,551 has several advantages for use in scientific research, including its high selectivity for β2-adrenergic receptors and its well-characterized mechanism of action. However, it also has some limitations, such as its relatively short half-life and the potential for off-target effects at high concentrations.
Future Directions
There are several future directions for research involving 2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene 118,551. These include the development of more selective and long-acting β2-adrenergic receptor antagonists for use in clinical settings, as well as the investigation of the role of β2-adrenergic signaling in other disease states such as obesity and metabolic syndrome. Additionally, there is ongoing research into the use of this compound 118,551 as a tool for studying the structure and function of β2-adrenergic receptors at the molecular level.
Synthesis Methods
The synthesis of 2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene 118,551 involves several steps, including the reaction of 3-(4-ethoxyphenoxy)propylamine with 1,3-dimethyl-4-chlorobenzene, followed by catalytic hydrogenation and purification. The final product is obtained as a white crystalline powder with a purity of over 99%.
Scientific Research Applications
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene 118,551 is commonly used in scientific research to study the function and regulation of β2-adrenergic receptors in various tissues and organs. It is also used to investigate the role of β2-adrenergic signaling in disease states such as asthma, chronic obstructive pulmonary disease (COPD), and cardiovascular disease.
Properties
IUPAC Name |
2-[3-(4-ethoxyphenoxy)propoxy]-1,3-dimethylbenzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O3/c1-4-20-17-9-11-18(12-10-17)21-13-6-14-22-19-15(2)7-5-8-16(19)3/h5,7-12H,4,6,13-14H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNWNYONMBKDBEZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCCOC2=C(C=CC=C2C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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